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Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1304771 Get Quote

For Immediate Reference: Do not dispose of 2-Fluoro-5-hydroxybenzoic acid down the drain

or in regular trash. This compound requires disposal as hazardous chemical waste.

This guide provides essential safety and logistical information for the proper disposal of 2-
Fluoro-5-hydroxybenzoic acid, ensuring the safety of laboratory personnel and compliance

with environmental regulations. The following procedures are designed for researchers,

scientists, and drug development professionals who handle this chemical.

Hazard Profile and Safety Precautions
2-Fluoro-5-hydroxybenzoic acid is classified as a hazardous substance. According to safety

data sheets, it can cause skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1][2] Some sources also indicate it may be harmful if swallowed

(H302) and cause serious eye damage (H318).[3][4] Therefore, appropriate personal protective

equipment (PPE) must be worn at all times when handling this chemical for disposal.

Table 1: Required Personal Protective Equipment (PPE) for Handling 2-Fluoro-5-
hydroxybenzoic Acid
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PPE Category Specification Citation(s)

Eye Protection

Goggles compliant with

European standard EN 166 or

NIOSH-approved safety

glasses with side-shields.

[1]

Hand Protection
Protective gloves (e.g., nitrile

rubber).
[1]

Skin and Body
Long-sleeved clothing or a lab

coat.
[1]

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

dust is generated or if

exposure limits are exceeded.

[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Fluoro-5-hydroxybenzoic acid is through an

approved hazardous waste disposal service.[2][5][6] This typically involves incineration in a

facility equipped with an afterburner and scrubber to neutralize harmful combustion byproducts.

[7][8]

1. Waste Collection and Segregation:

Solid Waste: Collect un-used or waste 2-Fluoro-5-hydroxybenzoic acid in its original

container or a clearly labeled, compatible container.[6] The container must be tightly sealed.

Contaminated Materials: Any materials, such as weighing paper, gloves, or wipes, that are

contaminated with the chemical should be collected in a separate, sealed, and clearly

labeled hazardous waste container.

Solutions: If the chemical is in a solvent, it must be collected in a labeled, sealed container

designated for halogenated or non-halogenated organic waste, depending on the solvent
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used.

Do Not Mix: Do not mix 2-Fluoro-5-hydroxybenzoic acid waste with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

[6]

2. Labeling:

All waste containers must be clearly labeled with the full chemical name: "Waste 2-Fluoro-5-
hydroxybenzoic Acid" and the appropriate hazard symbols (e.g., irritant).

3. Storage:

Store waste containers in a designated, secure waste accumulation area.

This area should be a well-ventilated space, away from incompatible materials such as

strong oxidizing agents.[7]

Keep containers tightly closed.[2][5]

4. Arrange for Pickup:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

schedule a pickup.

Follow all institutional and local regulations for waste manifest and transportation.[6][8]

5. Spill Management:

In the event of a spill, avoid generating dust.[9]

For small spills, carefully sweep the solid material into a designated waste container.[7]

The affected area should then be decontaminated.

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Fluoro-5-hydroxybenzoic acid.

Start: Have 2-Fluoro-5-hydroxybenzoic
acid for disposal

Is the material pure solid or
 in its original container?

Is it contaminated labware
(gloves, wipes, etc.)?

No

Collect in a labeled, sealed
hazardous waste container.

Yes

Is it dissolved in a solvent?

No

Place in a designated, sealed
container for solid hazardous waste.

Yes

Collect in a labeled, sealed
waste solvent container.

Yes

Contact Environmental Health & Safety (EHS)
or approved waste contractor for pickup.

No
(Consult EHS)

Store waste in a designated,
secure, and ventilated area.

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Fluoro-5-hydroxybenzoic acid.

It is imperative to consult your institution's specific safety and disposal guidelines, as well as

local and national regulations, to ensure full compliance.[6][8] Always prioritize safety by using

the appropriate personal protective equipment and handling procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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